Cas no 2408966-27-6 (9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane])

• Product Name: 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane]
• CAS No: 2408966-27-6
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6083170
• PubChem ID: 165671658
• Update Time: 2025-08-05

9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane] Chemical and Physical Properties

Names and Identifiers

• EN300-7438617
• 2408966-27-6
• 9-azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane]
• 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane]

• Inchi： 1S/C10H17N/c1-2-8-6-10(4-5-10)7-9(3-1)11-8/h8-9,11H,1-7H2
• InChI Key： JOKCDQHAAMZOHW-UHFFFAOYSA-N
• SMILES： N1C2CCCC1CC1(C2)CC1

Computed Properties

• Exact Mass: 151.136099547g/mol
• Monoisotopic Mass: 151.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane]

9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane]: A Comprehensive Overview

The compound with CAS No. 2408966-27-6, known as 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane], is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique spiro structure, which combines a bicyclo[3.3.1]nonane system with a cyclopropane ring at the 9-position. The spiro and bicyclo structural motifs are key features that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of spiro compounds in drug design and materials science due to their ability to form stable, rigid frameworks that can mimic complex biological interactions. The 9-Azaspiro system, in particular, has been shown to exhibit interesting electronic properties that make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices.

The synthesis of 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane] involves a series of intricate organic reactions, including ring-closing metathesis and subsequent functionalization steps. Researchers have employed cutting-edge techniques such as transition metal-catalyzed cycloadditions and directed metallation to achieve high yields and selectivity in the synthesis process.

One of the most notable aspects of this compound is its ability to act as a scaffold for the development of bioactive molecules. Studies have demonstrated that the spiro structure can enhance the bioavailability and stability of drugs by creating a rigid framework that reduces conformational flexibility and minimizes metabolic degradation.

In terms of physical properties, 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane] exhibits a high melting point due to its compact molecular structure and strong intermolecular forces. Its thermal stability makes it suitable for applications in high-temperature environments, such as in the production of thermoplastics and high-performance polymers.

The cyclopropane ring within the molecule introduces additional strain and reactivity, which can be exploited in various chemical transformations. For instance, researchers have utilized the strained cyclopropane moiety in [2+1] cycloaddition reactions to construct complex polycyclic architectures with potential applications in nanotechnology.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane] using density functional theory (DFT). These studies have revealed that the molecule exhibits unique electronic properties, including a low band gap that makes it an attractive candidate for use in organic electronics.

In conclusion, 9-Azaspiro[bicyclo[3.3.1]nonane-3,1'-cyclopropane] is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structural features and reactivity make it an intriguing subject for further research, particularly in the development of novel drugs and advanced materials.